Cas no 108997-60-0 (methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate)

• Product Name: methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate
• CAS No: 108997-60-0
• MF: C₇H₁₃NO₂S₂
• MW: 207.313619375229
• CID: 3597019
• PubChem ID: 165937093
• Update Time: 2025-05-27

methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-(2-propenyldithio)-, methyl ester
• methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate
• EN300-28272670
• 108997-60-0

• Inchi： 1S/C7H13NO2S2/c1-3-4-11-12-5-6(8)7(9)10-2/h3,6H,1,4-5,8H2,2H3/t6-/m0/s1
• InChI Key： WXMCHUZGNMRGDL-LURJTMIESA-N
• SMILES： S(C[C@@H](C(=O)OC)N)SCC=C

Computed Properties

• Exact Mass: 207.03877100Da
• Monoisotopic Mass: 207.03877100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Additional information on methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate

Methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate: A Comprehensive Overview

Methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate (CAS No. 108997-60-0) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as methyl (S)-cysteine allyl disulfide ester, is a derivative of cysteine, a sulfur-containing amino acid that plays a crucial role in various biological processes. The unique structure of this compound, featuring an allyl disulfide moiety and an ester group, makes it an interesting candidate for a wide range of studies and applications.

The chemical structure of methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate consists of a central carbon atom bonded to an amino group, a carboxyl group esterified with methanol, and a prop-2-en-1-yldisulfanyl group. The presence of the disulfide bond imparts unique chemical properties to the molecule, making it particularly useful in redox chemistry and thiol-disulfide exchange reactions. These properties are essential in understanding the mechanisms of protein folding, post-translational modifications, and redox signaling pathways.

Recent research has highlighted the potential of methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate in various therapeutic applications. For instance, studies have shown that this compound can act as a potent antioxidant, scavenging free radicals and protecting cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a key factor in disease progression. Additionally, the compound's ability to modulate redox signaling pathways has been explored in the context of cancer therapy, where it can potentially enhance the efficacy of chemotherapeutic agents by sensitizing cancer cells to oxidative stress.

In the realm of drug discovery and development, methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate has shown promise as a lead compound for designing novel therapeutics. Its structural features make it an excellent scaffold for modifying and optimizing drug candidates. For example, researchers have used this compound as a starting point to develop more potent and selective inhibitors of specific enzymes involved in disease pathways. The flexibility in modifying the ester group and the disulfide moiety allows for fine-tuning the pharmacological properties of the resulting molecules.

The synthesis of methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate has been well-documented in the literature. Common synthetic routes involve the reaction of cysteine or its derivatives with allyl disulfide followed by esterification with methanol. These methods are generally efficient and scalable, making the compound accessible for both academic research and industrial applications. The purity and quality of the synthesized product are critical for ensuring reliable results in downstream applications such as biological assays and clinical trials.

In addition to its therapeutic potential, methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate has been studied for its role in biochemical processes. For instance, it has been used as a tool to investigate protein-protein interactions and enzyme kinetics. The ability to selectively modify cysteine residues with this compound allows researchers to probe the functional significance of specific thiol groups within proteins. This approach has provided valuable insights into the mechanisms underlying various cellular processes and has facilitated the identification of novel targets for therapeutic intervention.

The safety profile of methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate is an important consideration for its use in pharmaceutical research. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations, with minimal toxicity observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials. These assessments typically include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity to ensure that the compound is safe for human use.

In conclusion, methyl (2R)-2-amino-3-(prop-2-en-1-yldisulfanyl)propanoate (CAS No. 108997-60-0) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation into its therapeutic applications and biochemical functions. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.